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Introduction
3-Methylbutyl butanoate, also known by synonyms such as isoamyl butyrate and isopentyl

butanoate, is an organic ester with the chemical formula C9H18O2.[1][2] It is a colorless liquid

recognized for its strong, fruity aroma, often likened to bananas and pears. This compound is

widely utilized as a flavoring agent in the food industry and as a fragrance component in

various consumer products.[3][4] This guide provides a detailed overview of its core

physicochemical characteristics, supported by experimental methodologies and a logical

workflow for its characterization.

Physicochemical Properties
The fundamental physical and chemical properties of 3-methylbutyl butanoate are summarized

in the table below, providing a comprehensive dataset for scientific and research applications.
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Property Value References

Molecular Formula C9H18O2 [1]

Molecular Weight 158.24 g/mol [1][2]

Appearance Clear, colorless liquid [1]

Odor Fruity, banana-like, pear-like

Melting Point -73.2 °C [1][2]

Boiling Point 178-185 °C [1]

Density
0.862 - 0.8823 g/cm³ (at 0-25

°C)
[1][5]

Solubility in Water
Insoluble to slightly soluble

(118 mg/L at 25 °C)
[1][2]

Solubility in Organic Solvents Soluble in ethanol and ether

Vapor Pressure 1.1 - 8.3 hPa (at 20 °C) [1]

Refractive Index 1.4088 - 1.411 (at 20 °C) [1]

LogP (Octanol/Water Partition

Coefficient)
3.25 [2]

Experimental Protocols
The determination of the physicochemical properties of 3-methylbutyl butanoate involves

standard laboratory procedures. Below are generalized methodologies for key experiments.

1. Determination of Boiling Point:

The boiling point is typically determined using distillation. A sample of 3-methylbutyl butanoate

is heated in a distillation apparatus. The temperature at which the liquid boils and its vapor

pressure equals the atmospheric pressure is recorded as the boiling point. This is observed as

a stable temperature plateau during distillation.

2. Determination of Melting Point:
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To determine the melting point, a sample of solidified 3-methylbutyl butanoate is slowly heated.

The temperature at which the solid-to-liquid phase transition occurs is recorded. Due to its low

melting point, this would be performed using a specialized low-temperature apparatus.

3. Measurement of Density:

The density of liquid 3-methylbutyl butanoate can be measured using a pycnometer or a digital

density meter. The mass of a known volume of the substance is determined at a specific

temperature, and the density is calculated by dividing the mass by the volume.

4. Assessment of Solubility:

Solubility in water can be determined by adding a known amount of 3-methylbutyl butanoate to

a specific volume of water and agitating the mixture. The concentration of the dissolved ester in

the aqueous phase can then be quantified using techniques like gas chromatography. For

solubility in organic solvents, a simple miscibility test is often sufficient.

5. Measurement of Refractive Index:

The refractive index is measured using a refractometer. A small drop of the liquid is placed on

the prism of the instrument, and the refractive index is read directly at a specified temperature,

typically 20°C.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of 3-methylbutyl butanoate.
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Physicochemical Characterization Workflow.

Conclusion
This technical guide provides a thorough overview of the key physicochemical characteristics of

3-methylbutyl butanoate. The compiled data and outlined experimental approaches offer a

valuable resource for researchers, scientists, and professionals in drug development and
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related fields who may utilize this compound in their work. The provided logical workflow further

clarifies the process of its comprehensive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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